Cas no 896326-52-6 (2-{(2-chlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

2-{(2-Chlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one is a heterocyclic compound featuring a pyridotriazinone core with a 2-chlorobenzylthio substituent. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The presence of the chlorophenyl and methylsulfanyl groups may enhance binding affinity or modulate electronic properties, making it valuable for targeting specific biological pathways. Its well-defined molecular framework allows for precise modifications, facilitating structure-activity relationship studies. The compound’s stability under standard conditions and compatibility with common synthetic methods further underscore its practicality in research applications. Analytical characterization is supported by its distinct spectral and chromatographic properties.
2-{(2-chlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one structure
896326-52-6 structure
Product Name:2-{(2-chlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
CAS No:896326-52-6
MF:C15H12ClN3OS
MW:317.793280601501
CID:6525351
Update Time:2025-10-18

2-{(2-chlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-{(2-chlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
    • 4H-Pyrido[1,2-a]-1,3,5-triazin-4-one, 2-[[(2-chlorophenyl)methyl]thio]-7-methyl-
    • Inchi: 1S/C15H12ClN3OS/c1-10-6-7-13-17-14(18-15(20)19(13)8-10)21-9-11-4-2-3-5-12(11)16/h2-8H,9H2,1H3
    • InChI Key: CBUFTFDYMXSPKP-UHFFFAOYSA-N
    • SMILES: N12C=C(C)C=CC1=NC(SCC1=CC=CC=C1Cl)=NC2=O

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 454.4±47.0 °C(Predicted)
  • pka: -3.27±0.40(Predicted)

2-{(2-chlorophenyl)methylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Pricemore >>

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